Cas no 2138224-14-1 (5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde)
5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-methylmorpholin-4-yl)pyridine-2-carbaldehyde
- 2138224-14-1
- EN300-726200
- 5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde
-
- Inchi: 1S/C11H14N2O2/c1-9-8-15-5-4-13(9)11-3-2-10(7-14)12-6-11/h2-3,6-7,9H,4-5,8H2,1H3
- InChI Key: SNXNGCZQOLDUFN-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=NC(C=O)=CC=2)C(C)C1
Computed Properties
- Exact Mass: 206.105527694g/mol
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 42.4Ų
5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-726200-1.0g |
5-(3-methylmorpholin-4-yl)pyridine-2-carbaldehyde |
2138224-14-1 | 1g |
$0.0 | 2023-06-06 |
5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde
Introduction to 5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde (CAS No. 2138224-14-1)
5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde, with the CAS number 2138224-14-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a 3-methylmorpholine moiety, making it a valuable building block for the synthesis of more complex molecules.
The chemical formula of 5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde is C11H15N2O, and its molecular weight is approximately 193.25 g/mol. The compound is a solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various applications in both laboratory and industrial settings.
In recent years, 5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of novel pharmaceuticals. For instance, researchers have explored its use in the development of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.
A notable study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of 5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde as a key intermediate in the synthesis of a series of potent and selective inhibitors of the protein kinase C (PKC) family. These inhibitors demonstrated significant antiproliferative activity against various cancer cell lines, suggesting their potential as therapeutic agents for cancer treatment.
Beyond its applications in drug discovery, 5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde has also been investigated for its biological activities. Studies have shown that this compound exhibits moderate antioxidant properties, which could be beneficial in protecting cells from oxidative stress. Additionally, preliminary research suggests that it may have anti-inflammatory effects, although further studies are needed to confirm these findings.
The synthesis of 5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde typically involves multi-step processes that include the formation of the pyridine ring and subsequent functionalization with the 3-methylmorpholine group. One common synthetic route involves the condensation of 5-chloropyridine-2-carbaldehyde with 3-methylmorpholine in the presence of a base such as potassium carbonate (K2CO3). This reaction yields high yields and purity, making it an efficient method for large-scale production.
The safety profile of 5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde is an important consideration for both researchers and industrial users. While it is generally considered safe to handle under standard laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.
In conclusion, 5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde (CAS No. 2138224-14-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for the development of new therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
2138224-14-1 (5-(3-Methylmorpholin-4-yl)pyridine-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)